Cas no 2228898-83-5 (methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate)

• Product Name: methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate
• CAS No: 2228898-83-5
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 6012449
• PubChem ID: 165648352
• Update Time: 2025-06-12

methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate
• EN300-1730021
• 2228898-83-5

• Inchi： 1S/C10H15NO5/c1-10(2,8(12)9(13)15-4)6-5-7(14-3)11-16-6/h5,8,12H,1-4H3
• InChI Key： HAPWSLYAUWUSLI-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate

Comprehensive Overview of Methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate (CAS No. 2228898-83-5)

The compound methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate (CAS No. 2228898-83-5) is a highly specialized ester derivative with a unique structural framework. Its molecular architecture combines a methoxy-oxazole moiety with a hydroxy-methylbutanoate backbone, making it a subject of interest in pharmaceutical and agrochemical research. This compound's multifunctional groups enable diverse reactivity, positioning it as a potential intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

In recent years, the demand for heterocyclic compounds like methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate has surged due to their role in developing small-molecule therapeutics. The oxazole ring in its structure is particularly noteworthy, as it mimics bioisosteres found in natural products, enhancing compatibility with biological systems. This property has sparked investigations into its use for targeted drug delivery and enzyme inhibition, topics frequently searched in academic and industrial databases. Additionally, its ester linkage offers hydrolytic stability, a critical factor for formulations requiring prolonged shelf-life.

From a synthetic chemistry perspective, the CAS No. 2228898-83-5 compound exemplifies advancements in green chemistry. Its preparation often involves catalytic methods to minimize waste, resonating with the global push for environmentally friendly processes. Laboratories focusing on high-throughput screening have identified this ester as a candidate for optimizing reaction yields under mild conditions. Such innovations address common search queries like "efficient synthesis of oxazole derivatives" or "scalable esterification techniques," bridging gaps between theoretical research and industrial applications.

The agrochemical sector also benefits from the structural features of methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate. Its methoxy-oxazole component exhibits herbicidal and fungicidal activity, aligning with the growing need for low-toxicity pesticides. Studies highlight its potential to disrupt pathogen metabolic pathways without harming non-target organisms, a hot topic in integrated pest management (IPM) discussions. This dual functionality—pharmaceutical and agrochemical—makes it a versatile candidate for cross-disciplinary research.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring precise quality control. These methods are frequently searched by chemists validating synthetic routes or troubleshooting impurities. Furthermore, computational modeling of its 3D conformation aids in predicting interactions with biological targets, a recurring theme in cheminformatics forums. Such data-driven approaches enhance its appeal for rational drug design projects.

In summary, methyl 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoate (CAS No. 2228898-83-5) represents a convergence of innovation in synthetic chemistry and applied sciences. Its relevance to drug development, sustainable agriculture, and green synthesis ensures continued exploration across multiple industries. As research evolves, this compound may unlock new paradigms in molecular engineering, addressing both current challenges and future opportunities.